Cas no 1798540-62-1 (5-[3-(cyclohexanesulfonyl)azetidine-1-carbonyl]-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole)

• Product Name: 5-[3-(cyclohexanesulfonyl)azetidine-1-carbonyl]-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole
• CAS No: 1798540-62-1
• MF: C₁₈H₂₃N₃O₃S₂
• MW: 393.523521661758
• CID: 5375709
• Update Time: 2025-07-10

5-[3-(cyclohexanesulfonyl)azetidine-1-carbonyl]-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• [3-(Cyclohexylsulfonyl)-1-azetidinyl][4-methyl-2-(1H-pyrrol-1-yl)-5-thiazolyl]methanone
• 5-[3-(cyclohexanesulfonyl)azetidine-1-carbonyl]-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole

• Inchi： 1S/C18H23N3O3S2/c1-13-16(25-18(19-13)20-9-5-6-10-20)17(22)21-11-15(12-21)26(23,24)14-7-3-2-4-8-14/h5-6,9-10,14-15H,2-4,7-8,11-12H2,1H3
• InChI Key： CWLAQFDAHDKLJG-UHFFFAOYSA-N
• SMILES： C(N1CC(S(C2CCCCC2)(=O)=O)C1)(C1SC(N2C=CC=C2)=NC=1C)=O

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 675.2±65.0 °C(Predicted)
• pka: -0.26±0.10(Predicted)

Additional information on 5-[3-(cyclohexanesulfonyl)azetidine-1-carbonyl]-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole

5-[3-(Cyclohexanesulfonyl)azetidine-1-carbonyl]-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole: A Comprehensive Overview

5-[3-(Cyclohexanesulfonyl)azetidine-1-carbonyl]-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole (CAS No. 1798540-62-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexanesulfonyl group, an azetidine-1-carbonyl moiety, and a 1H-pyrrol-1-yl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The cyclohexanesulfonyl group is a key functional group in this compound, known for its ability to enhance the lipophilicity and metabolic stability of molecules. This feature is particularly important in drug design, as it can improve the bioavailability and pharmacokinetic properties of the compound. The azetidine-1-carbonyl moiety, on the other hand, is a versatile structural element that can modulate the binding affinity and selectivity of the molecule towards specific biological targets. The presence of the 1H-pyrrol-1-yl substituent further adds to the complexity and potential biological activity of the compound.

Recent studies have highlighted the potential of 5-[3-(cyclohexanesulfonyl)azetidine-1-carbonyl]-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, 5-[3-(cyclohexanesulfonyl)azetidine-1-carbonyl]-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole has also shown potential in cancer research. Studies have demonstrated that this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival. For example, it has been shown to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective inhibition could lead to more effective and targeted cancer therapies with fewer adverse effects on healthy cells.

The pharmacological profile of 5-[3-(cyclohexanesulfonyl)azetidine-1-carbonyl]-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its high potency and selectivity towards specific biological targets, while animal studies have provided valuable insights into its pharmacokinetic properties and safety profile. These studies have shown that the compound exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are essential for its potential use as an oral therapeutic agent.

Furthermore, 5-[3-(cyclohexanesulfonyl)azetidine-1-carbonyl]-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole has been evaluated for its safety and tolerability in preclinical studies. Toxicology assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its further development as a potential therapeutic agent.

The synthesis of 5-[3-(cyclohexanesulfonyl)azetidine-1-carbonyl]-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the cyclohexanesulfonyl group through sulfonylation reactions, the construction of the azetidine-1-carbonyl moiety via ring-closing metathesis or other cyclization techniques, and the introduction of the 1H-pyrrol-1-yl substituent through coupling reactions. The optimization of these synthetic routes is crucial for large-scale production and commercialization of the compound.

In conclusion, 5-[3-(cyclohexanesulfonyl)azetidine-1-carbonyl]-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole (CAS No. 1798540-62-1) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic applications make it an attractive target for researchers aiming to develop new drugs with improved efficacy and safety profiles. Ongoing studies continue to explore its full potential in various disease areas, paving the way for future advancements in drug discovery and development.